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Olean-12-en-28-oic acid Olean-12-en-28-oic acid
Brand Name: Vulcanchem
CAS No.: 17990-43-1
VCID: VC0093492
InChI: InChI=1S/C30H48O2/c1-25(2)15-17-30(24(31)32)18-16-28(6)20(21(30)19-25)9-10-23-27(5)13-8-12-26(3,4)22(27)11-14-29(23,28)7/h9,21-23H,8,10-19H2,1-7H3,(H,31,32)/t21-,22-,23+,27-,28+,29+,30-/m0/s1
SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCCC5(C)C)C)C)C2C1)C)C(=O)O)C
Molecular Formula: C30H48O2
Molecular Weight: 440.7 g/mol

Olean-12-en-28-oic acid

CAS No.: 17990-43-1

Main Products

VCID: VC0093492

Molecular Formula: C30H48O2

Molecular Weight: 440.7 g/mol

Olean-12-en-28-oic acid - 17990-43-1

CAS No. 17990-43-1
Product Name Olean-12-en-28-oic acid
Molecular Formula C30H48O2
Molecular Weight 440.7 g/mol
IUPAC Name (4aS,6aR,6aS,6bR,8aS,12aS,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
Standard InChI InChI=1S/C30H48O2/c1-25(2)15-17-30(24(31)32)18-16-28(6)20(21(30)19-25)9-10-23-27(5)13-8-12-26(3,4)22(27)11-14-29(23,28)7/h9,21-23H,8,10-19H2,1-7H3,(H,31,32)/t21-,22-,23+,27-,28+,29+,30-/m0/s1
Standard InChIKey MXEMKMNFLXVQBW-CDNBJWEZSA-N
Isomeric SMILES C[C@]12CCCC([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)O)C)C)(C)C
SMILES CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCCC5(C)C)C)C)C2C1)C)C(=O)O)C
Canonical SMILES CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCCC5(C)C)C)C)C2C1)C)C(=O)O)C
Synonyms Olean-12-en-28-oic acid
PubChem Compound 14208454
Last Modified Nov 11 2021
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